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Zeta-carotene (ζ-carotene) is a key colorless carotenoid precursor in the biosynthetic pathway leading to

all-trans-lycopene and downstream colored carotenoids [1] [2]. In plants, carotenoids serve essential

functions as photosynthetic accessories, photoprotectants, and precursors to signaling molecules and

hormones like abscisic acid (ABA) and strigolactones [3] [4]. The accumulation of zeta-carotene typically

occurs when specific enzymatic steps in the carotenoid biosynthesis pathway are disrupted through natural

or induced mutations, providing valuable models for studying carotenogenesis [5] [2].

The pathway from phytoene to all-trans-lycopene requires two desaturation steps catalyzed by phytoene

desaturase (PDS) and ζ-carotene desaturase (ZDS), along with two isomerization steps mediated by 15-cis-

ζ-carotene isomerase (Z-ISO) and carotenoid isomerase (CRTISO) [1] [2]. Mutations in either ZDS or Z-ISO

can lead to significant zeta-carotene accumulation, as these enzymes are responsible for processing zeta-

carotene intermediates [5] [2].

Mutant Phenotypes and Physiological Consequences

Visual and Developmental Phenotypes

Mutants accumulating zeta-carotene display characteristic phenotypes across plant species:

Maize vp-wl2/vp9 mutants: Exhibit white or pale yellow kernels, dramatically reduced carotenoid

and ABA content, with high zeta-carotene accumulation [5]
Arabidopsis zic1 mutants: Show delayed greening when transferred from dark to light conditions,

accumulating 9,15,9'-tri-cis-ζ-carotene in etiolated tissues [2]
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Rice phs mutants: Display albino or photobleaching phenotypes alongside viviparous (pre-harvest

sprouting) characteristics [4]
Arabidopsis zds/clb5 mutants: Arrest chloroplast development at early stages, showing profound

alterations in leaf morphology and cellular differentiation [6]

Biochemical and Molecular Phenotypes

The table below summarizes quantitative changes in carotenoid composition and related compounds in key

zeta-carotene accumulation mutants:

Organism/Mutant
Affected
Gene

Zeta-Carotene
Accumulation

Other
Carotenoid
Changes

ABA Levels
Additional
Phenotypes

Maize (vp-wl2) ZDS High (dramatic
increase)

Reduced total
carotenoids

Dramatically
reduced

Preharvest
sprouting (7.69-

13.33% yield
loss) [5]

Maize (y9) Z-ISO 9,15,9'-tri-cis-ζ-
carotene

accumulation

Reduced
downstream

carotenoids

Not
quantified

Pale yellow
leaves, impaired

etiolated growth
[2]

Arabidopsis (zic1) Z-ISO 9,15,9'-tri-cis-ζ-
carotene

accumulation

20-30%
reduced

carotenoids in
light-grown

seedlings

Not
quantified

Delayed
greening,

impaired
etiolated growth

[2]

Rice (phs3-1 -

Oscrtiso)

CRTISO Not specified Reduced

carotenoids

Reduced Photoinhibition,

increased ROS
scavenging

enzymes [4]

Arabidopsis

(clb5/zds)

ZDS Not specified Albino

(carotenoid
deficient)

Not

quantified

Altered leaf

morphology,
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Organism/Mutant
Affected
Gene

Zeta-Carotene
Accumulation

Other
Carotenoid
Changes

ABA Levels
Additional
Phenotypes

early chloroplast

arrest [6]

Beyond these quantitative changes, zeta-carotene accumulation mutants exhibit pleiotropic effects

including:

Vivipary due to ABA deficiency [5] [4]
Photooxidative damage and reduced photosynthetic efficiency [4]

Altered expression of chloroplast- and nucleus-encoded genes [6]
Generation of apocarotenoid signals that regulate plant development [6]

Key Enzymes and Mutant Classes

ζ-Carotene Desaturase (ZDS) Mutants

ZDS catalyzes the second set of desaturation reactions in carotenoid biosynthesis, converting 9,9'-di-cis-ζ-

carotene to 7,9,7',9'-tetra-cis-lycopene (prolycopene) [1]. Mutations in ZDS lead to:

Complete blockage of downstream carotenoid production

Accumulation of 9,9'-di-cis-ζ-carotene and upstream intermediates
Severe pigment deficiency and albinism

Unique developmental phenotypes not observed in other carotenoid-deficient mutants [6]

In maize, the vp9 locus encodes ZDS, and the vp-wl2 mutant contains a Mu9 transposon insertion in the first

intron of this gene [5]. Arabidopsis zds/clb5 mutants show similar blocks in carotenoid biosynthesis but with

distinct morphological consequences [6].

15-cis-ζ-Carotene Isomerase (Z-ISO) Mutants

Z-ISO catalyzes the critical isomerization of the central 15-15' cis double bond in 9,15,9'-tri-cis-ζ-carotene to

form 9,9'-di-cis-ζ-carotene [1] [2]. Key characteristics include:
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Membrane-embedded enzyme with heme b cofactor requiring reducing conditions for activity [1]

Essential function in dark tissues where photoisomerization cannot occur [2]
Evolutionary origin from bacterial NnrU genes involved in denitrification [2]

Conserved function across plant species, from Arabidopsis to tomato [7] [2]

Maize y9 and Arabidopsis zic1 mutants represent Z-ISO deficiencies, accumulating the substrate 9,15,9'-tri-

cis-ζ-carotene, particularly in etiolated tissues [2].

Experimental Methodologies

Genetic Screening and Mutant Identification
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Key Screening Phenotypes

Mutant Population
(EMS, T-DNA, Transposon)

Primary Screen:
Visual Phenotype

Germinate in
Dark/Light

Secondary Screen:
Biochemical Verification

Select albino/
delayed greening

Albino/White Seedlings Delayed Greening Vivipary

Genetic and Molecular Analysis

HPLC confirmation of
zeta-carotene accumulation

Genetic Mapping

Genetic mapping

Gene Cloning

Gene cloning

Complementation

Complementation

Click to download full resolution via product page

Experimental workflow for identifying zeta-carotene accumulation mutants

Biochemical Analysis of Carotenoids

Extraction Protocol (adapted from [5] [8]):

Sample Preparation: Harvest plant tissue (e.g., endosperm, leaves) and immediately freeze in liquid
nitrogen. Store at -80°C until analysis.

Homogenization: Grind tissue under yellow light conditions to prevent photoisomerization.
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Saponification: Incubate with ethanol containing 1% butylated hydroxy toluene at 85°C for 6

minutes, then add KOH (1g/mL) and continue incubation at 85°C for 10 minutes.
Extraction: Add petroleum ether:diethyl ether (2:1 v/v), vortex, and centrifuge. Repeat extraction

three times.
Washing: Wash combined supernatants with pre-cooled water and centrifuge.

Concentration: Transfer supernatant and vacuum dry.
Dissolution: Dissolve extracted carotenoids in mobile phase for HPLC analysis.

HPLC Analysis Conditions:

Column: YMC-Pack C30 reverse-phase column (250 × 4.6 mm, 5 μm) or UPLC BEH C18 (2.1 mm ×
100 mm, 1.7 μm) [5] [8]

Detection: 450 nm for most carotenoids [8]
Mobile Phase: Acetonitrile:methanol (9:1) or gradient systems for complex separations [8]

Key Isomers: 9,15,9'-tri-cis-ζ-carotene and 9,9'-di-cis-ζ-carotene can be separated and identified by
retention time and spectral properties [2]

Functional Characterization Approaches

E. coli Complementation: Co-express plant PDS with bacterial GGPPS and PSY to accumulate

9,15,9'-tri-cis-ζ-carotene, then test Z-ISO function by conversion to 9,9'-di-cis-ζ-carotene [1] [2]
In Vitro Enzyme Assays: Incorporate 9,15,9'-tri-cis-ζ-carotene into liposomes and monitor

isomerization with purified Z-ISO under reducing conditions [1]
Subcellular Localization: Express GFP-fusion proteins in plant protoplasts to confirm plastid

localization [5]
Gene Expression Analysis: Use RNA-seq and qRT-PCR to examine transcriptional changes in

carotenoid pathway genes [7] [8]

Signaling Pathways and Regulatory Networks

Research has revealed that zeta-carotene accumulation mutants generate apocarotenoid-derived signals

that influence plant development [6]. In Arabidopsis zds/clb5 mutants, accumulation of specific linear

carotenes (likely phytofluene and/or ζ-carotene) leads to:

Altered expression of numerous chloroplast- and nucleus-encoded genes

Dramatic changes in leaf morphology and cellular differentiation
Signaling processes that require the activity of carotenoid cleavage dioxygenase CCD4 [6]
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This signaling pathway represents a novel retrograde communication mechanism where plastid-derived

apocarotenoids regulate nuclear gene expression and developmental processes [6]. Unlike other carotenoid-

deficient mutants, ZDS-deficient plants exhibit unique morphological phenotypes, suggesting specific

signaling functions for ζ-carotene-derived molecules [6].

Applications and Research Implications

Metabolic Engineering

Zeta-carotene accumulation mutants provide fundamental knowledge for metabolic engineering

approaches:

Golden Rice Development: Bacterial phytoene desaturase (PaCRTI) substitutes for four plant
enzymes (PDS, Z-ISO, ZDS, CRTISO), simplifying pathway engineering [9]

Pathway Optimization: Understanding rate-limiting steps enables targeted manipulation of
carotenoid flux [9] [10]

Combinatorial Engineering: Testing multigene combinations in model systems like rice callus for
optimal carotenoid accumulation [9]

Agricultural Improvement

Drought Resistance: Engineering carotenoid biosynthesis enhances abiotic stress tolerance, as
demonstrated in tobacco with modified NtGGPPS1 [10]

Reduced Preharvest Sprouting: Understanding ABA biosynthesis pathways enables development
of varieties with improved seed dormancy [5] [4]

Nutritional Biofortification: Enhancing provitamin A carotenoids in staple crops addresses vitamin A
deficiency [3] [9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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